- Synthesis of Novel N,N',N''-Tris[aryl(hetaryl)-methylideneamino]guanidine Derivatives as Efficient and Selective Colorimetric Sensors for Fluoride Ion, Russian Journal of Organic Chemistry, 2019, 55(9), 1399-1406
Cas no 2408590-37-2 (CWI1-2 hydrochloride)
CWI1-2 hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- CWI1-2 hydrochloride
- DA-72436
- EX-A7989A
- HY-153274A
- 2408590-37-2
- N',N'',2-Tris(5-chloro-2-hydroxybenzylidene)hydrazine-1-carbohydrazonhydrazide hydrochloride
- CS-0675701
- TS-09455
- CWI1-2 (hydrochloride)
-
- Inchi: 1S/C22H17Cl3N6O3.ClH/c23-16-1-4-19(32)13(7-16)10-26-29-22(30-27-11-14-8-17(24)2-5-20(14)33)31-28-12-15-9-18(25)3-6-21(15)34;/h1-12,32-34H,(H2,29,30,31);1H/b26-10-,27-11+,28-12+;
- InChI Key: UXAOLDYLYMMMRC-FZQKVMMRSA-N
- SMILES: Cl.C(/C1C=C(Cl)C=CC=1O)=N/N=C(/N/N=C/C1C=C(Cl)C=CC=1O)\N/N=C/C1C=C(Cl)C=CC=1O
Computed Properties
- Exact Mass: 556.016499g/mol
- Monoisotopic Mass: 554.019449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 715
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134Ų
CWI1-2 hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2192875-25mg |
N',N'',2-Tris(5-chloro-2-hydroxybenzylidene)hydrazine-1-carbohydrazonhydrazide hydrochloride |
2408590-37-2 | 98% | 25mg |
$636.0 | 2025-02-27 | |
| Ambeed | A2192875-50mg |
N',N'',2-Tris(5-chloro-2-hydroxybenzylidene)hydrazine-1-carbohydrazonhydrazide hydrochloride |
2408590-37-2 | 98% | 50mg |
$1080.0 | 2025-02-27 | |
| Ambeed | A2192875-100mg |
N',N'',2-Tris(5-chloro-2-hydroxybenzylidene)hydrazine-1-carbohydrazonhydrazide hydrochloride |
2408590-37-2 | 98% | 100mg |
$1835.0 | 2025-02-27 | |
| Ambeed | A2192875-25mg |
N',N'',2-Tris(5-chloro-2-hydroxybenzylidene)hydrazine-1-carbohydrazonhydrazide hydrochloride |
2408590-37-2 | 98% | 25mg |
$1862.0 | 2025-06-04 | |
| Ambeed | A2192875-50mg |
N',N'',2-Tris(5-chloro-2-hydroxybenzylidene)hydrazine-1-carbohydrazonhydrazide hydrochloride |
2408590-37-2 | 98% | 50mg |
$2695.0 | 2025-06-04 |
CWI1-2 hydrochloride Production Method
Production Method 1
CWI1-2 hydrochloride Raw materials
CWI1-2 hydrochloride Preparation Products
CWI1-2 hydrochloride Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on CWI1-2 hydrochloride
CWI1-2 Hydrochloride: A Comprehensive Overview
CWI1-2 hydrochloride, identified by the CAS number 2408590-37-2, is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.
The CWI1-2 hydrochloride structure is characterized by a complex arrangement of functional groups that contribute to its biological activity. Researchers have employed advanced computational methods to elucidate its three-dimensional conformation, which plays a critical role in its interactions with cellular targets. These findings have been instrumental in guiding the design of analogs with enhanced pharmacokinetic profiles.
One of the most notable aspects of CWI1-2 hydrochloride is its ability to inhibit specific kinases involved in disease progression. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress, which are key contributors to chronic conditions such as neurodegenerative diseases and cardiovascular disorders. These results underscore its potential as a therapeutic agent in these areas.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of CWI1-2 hydrochloride on a larger scale, facilitating further research into its mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel synthesis pathways, which not only improve yield but also reduce production costs.
The pharmacokinetic profile of CWI1-2 hydrochloride has been extensively studied, revealing favorable absorption and distribution characteristics. This makes it an attractive candidate for oral administration, a critical factor for patient compliance in long-term therapies. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results showing promising outcomes.
In addition to its therapeutic potential, CWI1-2 hydrochloride has also been utilized as a tool compound in basic research. Its ability to modulate specific cellular pathways has provided valuable insights into disease mechanisms, paving the way for the discovery of new therapeutic targets.
As research into CWI1-2 hydrochloride continues to advance, its role in drug development is expected to expand further. With ongoing studies exploring its applications in oncology and immunology, this compound represents a significant step forward in the quest for innovative treatments for various medical conditions.
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